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A comprehensive side-by-side comparison of leading aerosol sizing technologies for
researchers, scientists, and drug development professionals.

The accurate characterization of aerosol particle size distribution is critical across a spectrum of
scientific and industrial applications, from atmospheric research and inhalation toxicology to the
development of pharmaceutical aerosols. The choice of an appropriate sizing instrument is
paramount to obtaining reliable and relevant data. This guide provides a detailed comparison of
several widely used aerosol sizing instruments: the Aerodynamic Particle Sizer (APS), the
Scanning Mobility Particle Sizer (SMPS), the Electrical Low Pressure Impactor (ELPI), the
Andersen Cascade Impactor (ACI), and Laser Diffraction instruments.

At a Glance: Comparative Overview of Aerosol
Sizing Instruments

The selection of an aerosol sizing instrument is dictated by the specific requirements of the
application, including the particle size range of interest, the required time resolution, and the
nature of the aerosol being measured. The following table summarizes the key quantitative
specifications of the instruments discussed in this guide.
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In-Depth Look: Principles of Operation

Understanding the fundamental principles behind each instrument is crucial for interpreting the

data correctly and appreciating the strengths and limitations of each technique.
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Aerodynamic Particle Sizer (APS): The APS accelerates aerosol particles through a nozzle.[1]
Due to inertia, larger particles accelerate more slowly than smaller ones. The instrument
measures the "time-of-flight" of individual particles between two laser beams, which is then
related to their aerodynamic diameter.[1]

Scanning Mobility Particle Sizer (SMPS): The SMPS sizes patrticles based on their electrical
mobility.[8] Aerosol particles are first brought to a known charge distribution using a neutralizer.
They then enter a Differential Mobility Analyzer (DMA), where an electric field is applied.[8] By
scanning the voltage, particles of a specific electrical mobility (and therefore size) are selected
and counted by a Condensation Particle Counter (CPC).[8]

Electrical Low Pressure Impactor (ELPI): The ELPI combines inertial classification with
electrical detection.[9] Particles are charged and then introduced into a cascade impactor with
multiple stages at decreasing pressure. Particles impact on different stages based on their
aerodynamic diameter, and the electrical charge they carry is measured by electrometers,
providing real-time size distribution data.[9]

Andersen Cascade Impactor (ACI): The ACI is a multi-stage inertial impactor that separates
particles based on their aerodynamic diameter. Air is drawn through a series of stages with
progressively smaller jet sizes, causing particles of different sizes to impact on collection plates
at each stage.[10] The mass of particles collected on each plate is then determined
gravimetrically or by chemical analysis.[10]

Laser Diffraction: This technigue measures the angular pattern of light scattered by an
ensemble of particles passing through a laser beam.[11] Larger particles scatter light at smaller
angles, while smaller particles scatter light at larger angles.[11] The patrticle size distribution is
then calculated from the measured scattering pattern using the Mie or Fraunhofer theory.[11]

Experimental Protocols for Comparative Instrument
Evaluation

To objectively compare the performance of different aerosol sizing instruments, a well-defined
experimental protocol is essential. The following outlines a general methodology for a side-by-
side comparison.

Test Aerosol Generation
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A stable and well-characterized test aerosol is crucial for a reliable comparison.

» Polydisperse Aerosol: Acommon method is to generate a polydisperse aerosol using a
nebulizer with a solution of a non-volatile solute, such as sodium chloride (NaCl) or
ammonium sulfate. The concentration of the solution can be adjusted to control the particle
size distribution.

» Monodisperse Aerosol: For calibration and verification of instrument sizing accuracy,
monodisperse polystyrene latex (PSL) spheres of certified diameters are typically used.[10]
These are suspended in deionized water and aerosolized using a nebulizer. It is important to
use surfactant-free PSL spheres to avoid the generation of residue particles that can
interfere with the measurement.

Experimental Setup

A schematic of a typical experimental setup for comparing multiple aerosol sizing instruments is
shown below.
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Diagram of a typical experimental workflow for instrument comparison.

o Aerosol Conditioning: The generated aerosol is passed through a mixing chamber to ensure
homogeneity. A diffusion dryer containing a desiccant like silica gel is used to control the
relative humidity of the aerosol, which is critical as particle size can be affected by moisture.
For instruments that rely on electrical mobility (SMPS), a charge neutralizer (e.g., using a Kr-
85 source) is used to bring the aerosol to a known charge equilibrium.

o Sampling Manifold: An isokinetic sampling manifold is essential to ensure that each
instrument receives a representative sample of the aerosol. The manifold should be
designed to minimize particle losses and to split the aerosol flow isokinetically to each
instrument's inlet.
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Instrument Operation and Data Acquisition

Each instrument should be operated according to the manufacturer's instructions, with careful
attention to the following:

o Flow Rates: The sample and sheath air flow rates for each instrument must be accurately
controlled and regularly calibrated.

e Instrument Settings: For scanning instruments like the SMPS, the scan time and voltage
range should be set appropriately for the aerosol being measured. For impactors, the flow
rate determines the cut-off diameters of each stage.

o Data Acquisition: Data should be logged simultaneously from all instruments to allow for
direct comparison of the measured size distributions.

Data Analysis and Comparison

The data from different instruments needs to be carefully processed and compared, taking into
account the different sizing principles.

o Data Inversion: For instruments like the SMPS and ELPI, raw data (e.g., particle counts
versus mobility or current versus impaction stage) needs to be inverted using appropriate
algorithms to obtain the particle size distribution. These algorithms account for factors like
multiple charging efficiencies and instrument transfer functions.

o Diameter Conversion: To compare data from instruments that measure different types of
diameters (e.g., aerodynamic vs. mobility), it may be necessary to convert the data to a
common basis. This often requires knowledge of the particle density and shape factor.

» Statistical Analysis: Statistical methods should be used to quantify the agreement between
the size distributions measured by the different instruments. This can include comparing key
parameters like the geometric mean diameter, geometric standard deviation, and total
number or mass concentration.

Logical Workflow for Instrument Selection

The choice of an aerosol sizing instrument is a critical decision that depends on the specific
research question. The following diagram illustrates a logical workflow to guide the selection
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A decision tree for selecting an appropriate aerosol sizing instrument.

This guide provides a foundational understanding of the key considerations when selecting and
using aerosol sizing instrumentation. For specific applications, it is always recommended to
consult the instrument manufacturer's documentation and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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